Cas no 787630-06-2 (4,5,6,7-tetrabromo-1H-benzimidazol-2-amine)

4,5,6,7-tetrabromo-1H-benzimidazol-2-amine structure
787630-06-2 structure
Product Name:4,5,6,7-tetrabromo-1H-benzimidazol-2-amine
CAS No:787630-06-2
MF:C7H3Br4N3
MW:448.734817743301
CID:2802165
PubChem ID:11224695
Update Time:2025-04-21

4,5,6,7-tetrabromo-1H-benzimidazol-2-amine Chemical and Physical Properties

Names and Identifiers

    • 787630-06-2
    • 2-amino-4,5,6,7-tetrabromo-1H-benzimidazole
    • SCHEMBL1760582
    • DTXSID90459301
    • CHEMBL373938
    • 4,5,6,7-tetrabromo-1H-benzimidazol-2-amine
    • Inchi: 1S/C7H3Br4N3/c8-1-2(9)4(11)6-5(3(1)10)13-7(12)14-6/h(H3,12,13,14)
    • InChI Key: WPQXWZSBYPCXKC-UHFFFAOYSA-N
    • SMILES: BrC1=C(C(=C(C2=C1NC(N)=N2)Br)Br)Br

Computed Properties

  • Exact Mass: 448.70195Da
  • Monoisotopic Mass: 444.70605Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 0
  • Complexity: 229
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.9
  • Topological Polar Surface Area: 54.7Ų
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